Cas no 153610-14-1 ((3S,4R)-4-Aminooxolan-3-ol)

• Product Name: (3S,4R)-4-Aminooxolan-3-ol
• CAS No: 153610-14-1
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD18836454
• CID: 98859
• PubChem ID: 11768516
• Update Time: 2025-11-05

(3S,4R)-4-Aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanol,4-aminotetrahydro-, (3S,4R)-
• (3S,4R)-4-aminotetrahydrofuran-3-ol
• (3S,4R)-4-aminooxolan-3-ol
• (3S,4R)-4-Amino-tetrahydro-furan-3-ol
• 3-Furanol,4-aminotetrahydro-,(3S,4R)-(9CI)
• 3-Furanol,4-aMinotetrahydro-,(3S,4R)-
• trans-4-Amino-tetrahydrofuran-3-ol
• trans-4-Aminooxolan-3-ol
• (3S,4S)-4-Aminotetrahydrofuran-3-ol
• trans-4-Aminotetrahydrofuran-3-ol
• HQVKXDYSIGDGSY-QWWZWVQMSA-N
• trans-4-amino tetrahydrofuran-3-ol
• 8700AH
• SB10912
• SB10911
• NE64401
• trans-(+/-)-4-aminotetrahydrofuran-3-ol
• (3R)-3beta-Amin
• CS-0046712
• AS-51359
• rac-(3R,4S)-4-aminooxolan-3-ol
• EN300-195708
• BB 0261920
• A901437
• EN300-246814
• (3S,4R)-4-Aminotetrahydro-3-furanol
• 153610-14-1
• P17884
• 330975-13-8
• AMY34430
• F6545-4782
• P12486
• MFCD18836454
• trans-4-Amino-tetrahydro-furan-3-ol
• AKOS005363025
• SCHEMBL424492
• DB-223050
• (3S,4R)-4-Aminooxolan-3-ol

• MDL： MFCD18836454
• Inchi： 1S/C4H9NO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2,5H2/t3-,4-/m1/s1
• InChI Key： HQVKXDYSIGDGSY-QWWZWVQMSA-N
• SMILES： O1C[C@H]([C@@H](C1)N)O

Computed Properties

• Exact Mass: 103.063328530g/mol
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• XLogP3: -1.6

Additional information on (3S,4R)-4-Aminooxolan-3-ol

(3S,4R)-4-Aminooxolan-3-ol (CAS No. 153610-14-1): A Comprehensive Overview

(3S,4R)-4-Aminooxolan-3-ol, also known by its CAS registry number 153610-14-1, is a chiral compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxolane derivatives, which are cyclic ethers with a five-membered ring structure. The stereochemistry of the compound is defined by its (3S,4R) configuration, which plays a crucial role in its biological activity and chemical reactivity.

The structure of (3S,4R)-4-Aminooxolan-3-ol consists of an oxolane ring (tetrahydrofuran derivative) with an amino group (-NH2) at the 4-position and a hydroxyl group (-OH) at the 3-position. The stereochemistry at these positions is critical for its interactions with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties and minimizing adverse effects.

One of the most promising applications of (3S,4R)-4-Aminooxolan-3-ol lies in its use as an intermediate in organic synthesis. Its unique structure allows for versatile reactivity, making it a valuable building block in the construction of complex molecules. For instance, the amino group can undergo nucleophilic substitution reactions, while the hydroxyl group can participate in esterification or etherification processes. These properties make it an attractive candidate for synthesizing bioactive compounds with potential therapeutic applications.

In the pharmaceutical industry, (3S,4R)-4-Aminooxolan-3-ol has been explored as a precursor for developing drugs targeting various diseases. Recent research has focused on its role in anti-inflammatory and antioxidant therapies. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its antioxidant properties make it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of (3S,4R)-4-Aminooxolan-3-ol typically involves multi-step processes that require precise control over stereochemistry. One common approach involves the oxidation of a suitable alcohol precursor followed by selective reduction to achieve the desired stereochemical configuration. Researchers have also explored asymmetric catalysis methods to enhance the enantioselectivity of the synthesis process, ensuring high yields of the (3S,4R) enantiomer.

In terms of physical properties, (3S,4R)-4-Aminooxolan-3-ol is a white crystalline solid with a melting point of approximately 95°C. Its solubility in water is moderate, which is advantageous for its use in aqueous-based reactions and formulations. The compound exhibits good stability under standard storage conditions but may degrade under harsh acidic or basic conditions.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of (3S,4R)-4-Aminooxolan-3-ol. Molecular modeling studies suggest that this compound has favorable absorption properties due to its relatively small molecular size and polar functional groups. However, further experimental studies are required to confirm these predictions and assess its suitability as an oral drug delivery candidate.

In conclusion, (3S,4R)-4-Aminooxolan-3-ol (CAS No. 153610-14-1) is a versatile compound with significant potential in organic synthesis and pharmaceutical applications. Its unique stereochemistry and reactivity make it a valuable tool for developing novel bioactive compounds. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing drug discovery and development.